N-(4-acetylphenyl)-2-ethoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: N-(4-acetylphenyl)-2-ethoxy-4-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H25NO4S/c1-6-25-19-11-14(4)18(13(2)3)12-20(19)26(23,24)21-17-9-7-16(8-10-17)15(5)22/h7-13,21H,6H2,1-5H3
• InChI Key: GQAPJTZWSQRTRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol

Description

N-(4-acetylphenyl)-2-ethoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide, also known as APET, is a sulfonamide-based compound that has garnered attention in the scientific community due to its potential applications in various fields. APET is a white crystalline powder with a molecular weight of 405.49 g/mol and a melting point of 159-161°C.

Scientific Research Applications

Synthesis Approaches

Research has delved into the synthesis of various benzene sulfonamide derivatives, demonstrating the chemical versatility and potential applications of these compounds. For instance, the reaction of benzene sulfonyl chloride with different electrophiles led to the creation of N-substituted benzene sulfonamides, displaying significant antioxidant and enzyme inhibitory activities (Fatima et al., 2013). Similarly, the synthesis of N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline benzene sulfonamide demonstrated the compound's anti-tubercular activity (Dighe et al., 2012).

Crystal Structure Analysis

Detailed structural analysis through techniques like X-ray crystallography has been pivotal. For example, the crystal structure of a new Schiff base benzene sulfonamide was determined, revealing coplanar benzene rings and intramolecular hydrogen bonding (Subashini et al., 2009). Another study presented the crystal structure of 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, also determined via X-ray crystallography (Sarojini et al., 2012).

Biological Applications

Enzyme Inhibition

Several benzene sulfonamide derivatives have been synthesized and tested for their enzyme inhibitory activities. A notable example is the evaluation of N-substituted benzene sulfonamides for their inhibitory potential against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, revealing significant biological activities (Rehman et al., 2011).

Anticancer and Antitubercular Activity

Benzene sulfonamide derivatives have shown potential in combating diseases like cancer and tuberculosis. A series of these compounds exhibited notable anticancer activity against various cell lines and anti-tubercular activity against Mycobacterium tuberculosis (Küçükgüzel et al., 2013; Dighe et al., 2012).